Cas no 705962-58-9 (3-5-(4-Methylphenyl)-1,3-oxazol-2-ylpropanoic Acid)

• Product Name: 3-5-(4-Methylphenyl)-1,3-oxazol-2-ylpropanoic Acid
• CAS No: 705962-58-9
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD00121343
• CID: 557525
• PubChem ID: 16227295
• Update Time: 2025-06-29

3-5-(4-Methylphenyl)-1,3-oxazol-2-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolepropanoicacid, 5-(4-methylphenyl)-
• 3-[5-(p-Tolyl)oxazol-2-yl]propionicacid
• 3-(5-p-tolyloxazol-2-yl)propanoic acid
• 3-(5-p-Tolyl-oxazol-2-yl)-propionic acid
• AB00755815-01
• 3-(5-(p-Tolyl)oxazol-2-yl)propanoic acid
• 705962-58-9
• Z211300038
• DTXSID40585402
• KUHSHVDXDQXTQG-UHFFFAOYSA-N
• CS-0242782
• SCHEMBL6069881
• 3-(5-(p-Tolyl)oxazol-2-yl)propanoicacid
• 3-(5-(4-Methylphenyl)-1,3-oxazol-2-yl)propanoic acid
• 3-[5-(4-methylphenyl)-1,3-oxazol-2-yl]propanoic acid
• AKOS000200268
• 3-(5-p-Tolyl-oxazol-2-yl)-propionic acid, AldrichCPR
• EN300-25524
• BB 0218623
• 3-5-(4-Methylphenyl)-1,3-oxazol-2-ylpropanoic Acid

• MDL： MFCD00121343
• Inchi： 1S/C13H13NO3/c1-9-2-4-10(5-3-9)11-8-14-12(17-11)6-7-13(15)16/h2-5,8H,6-7H2,1H3,(H,15,16)
• InChI Key： KUHSHVDXDQXTQG-UHFFFAOYSA-N
• SMILES： O1C(=CN=C1CCC(=O)O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 419.5±33.0 °C at 760 mmHg
• Flash Point: 207.5±25.4 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-5-(4-Methylphenyl)-1,3-oxazol-2-ylpropanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 3-5-(4-Methylphenyl)-1,3-oxazol-2-ylpropanoic Acid

Professional Introduction to 3-5-(4-Methylphenyl)-1,3-oxazol-2-ylpropanoic Acid (CAS No. 705962-58-9)

3-5-(4-Methylphenyl)-1,3-oxazol-2-ylpropanoic Acid, identified by its CAS number 705962-58-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of oxazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a 4-methylphenyl group attached to an oxazole ring, which is further linked to a propanoic acid moiety, contributes to its unique chemical and pharmacological properties.

The oxazole ring is a heterocyclic aromatic compound that contains an oxygen atom within its five-membered ring structure. This feature imparts specific electronic and steric properties to the molecule, making it a versatile scaffold for drug design. The presence of the 4-methylphenyl group enhances the lipophilicity of the compound, which can be crucial for its absorption and distribution within biological systems. Additionally, the propanoic acid moiety introduces a carboxylic acid functional group, which can participate in various biochemical interactions, including hydrogen bonding and ionic interactions.

In recent years, there has been growing interest in oxazole derivatives due to their potential applications in treating various diseases. Studies have demonstrated that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 3-5-(4-Methylphenyl)-1,3-oxazol-2-ylpropanoic Acid makes it a promising candidate for further investigation in these areas. For instance, research has shown that oxazole derivatives can interfere with bacterial cell wall synthesis, leading to their effectiveness as antimicrobial agents.

The synthesis of 3-5-(4-Methylphenyl)-1,3-oxazol-2-ylpropanoic Acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxazole ring typically involves cyclization reactions between appropriate precursors under acidic or basic conditions. Subsequent functionalization steps are then performed to attach the 4-methylphenyl group and the propanoic acid moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacological activity of 3-5-(4-Methylphenyl)-1,3-oxazol-2-ylpropanoic Acid has been explored in several preclinical studies. These studies have highlighted its potential as an inhibitor of specific enzymes involved in disease pathways. For example, preliminary data suggest that this compound may inhibit kinases that are overexpressed in certain types of cancer cells. Additionally, its ability to modulate inflammatory pathways has been observed in in vitro models, indicating its potential as an anti-inflammatory agent.

The development of new pharmaceuticals relies heavily on understanding the molecular interactions between drug candidates and biological targets. Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in predicting the binding affinity and mode of action of 3-5-(4-Methylphenyl)-1,3-oxazol-2-ylpropanoic Acid. These simulations help researchers identify key binding residues on target proteins and optimize the compound's structure for improved efficacy.

In conclusion, 3-5-(4-Methylphenyl)-1,3-oxazol-2-ylpropanoic Acid (CAS No. 705962-58-9) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at treating various diseases. Further research is warranted to fully elucidate its mechanisms of action and explore its therapeutic potential in clinical settings.